Cas no 2039-93-2 (But-1-en-2-ylbenzene)

• Product Name: But-1-en-2-ylbenzene
• CAS No: 2039-93-2
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD00060866
• CID: 268620
• PubChem ID: 74871
• Update Time: 2025-09-27

But-1-en-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• But-1-en-2-ylbenzene
• (1-Methylenepropyl)benzene
• ALPHA ETHYL STYRENE
• Benzene,(1-methylenepropyl)-
• 2-Phenyl-1-butene
• ethyl vinylbenzene
• meta-ethylvinylbenzene
• para-ethylvinylbenzene
• BENZENE, (1-METHYLENEPROPYL)-
• Styrene, .alpha.-ethyl-
• SQHOHKQMTHROSF-UHFFFAOYSA-N
• alpha-Ethylstyrene
• 2-phenylbutene
• .alpha.-Ethylstyrene
• (1-Ethylvinyl)benzene
• 1-Butene, 2-phenyl-
• (1-Ethylvinyl)benzene #
• (1-Ethylvinyl)benzene, AldrichCPR
• 0460AB
• AK122001
• FT-0622067
• DTXSID80174334
• 1-(but-1-en-2-yl)benzene;But-1-en-2-ylbenzene
• MFCD00060866
• C73845
• (but-1-en-2-yl)benzene
• A901787
• AKOS006273823
• AS-59705
• CAA03993
• 2039-93-2
• NS00076512
• CS-0187333
• DA-17458

• MDL： MFCD00060866
• Inchi： 1S/C10H12/c1-3-9(2)10-7-5-4-6-8-10/h4-8H,2-3H2,1H3
• InChI Key： SQHOHKQMTHROSF-UHFFFAOYSA-N
• SMILES： C(=C)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 132.09400
• Monoisotopic Mass: 132.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.8870
• Melting Point: -41.43°C (estimate)
• Boiling Point: 184.8°C at 760 mmHg
• Flash Point: 57.1°C
• Refractive Index: 1.5264
• PSA: 0.00000
• LogP: 3.10980
• Vapor Pressure: 1.0±0.2 mmHg at 25°C

But-1-en-2-ylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes